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Compound of Interest

Bis(2-(trimethylsilyl)ethyl)
Compound Name:
diisopropylphosphoramidite

Cat. No.: B058463

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is a specialized phosphitylating
agent used in advanced organic synthesis. As a key phosphoramidite reagent, its primary role
is in the construction of complex phosphoric acid compounds and, most notably, in the
synthesis and modification of oligonucleotides.[1][2][3][4][5] Its unique 2-(trimethylsilyl)ethyl
(TSE) protecting groups offer specific advantages in deprotection schemes, making it a
valuable tool for researchers in medicinal chemistry and drug development. This guide provides
a comprehensive overview of its properties, applications, and the methodologies associated
with its use.

Chemical and Physical Properties

Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is a liquid reagent with well-defined
physical characteristics.[1] These properties are crucial for its handling, storage, and
application in sensitive chemical reactions.
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Property Value

CAS Number 121373-20-4[1][3][6]
Molecular Formula C16H4oNO2PSi2[1][3][6]
Molecular Weight 365.64 g/mol [1][3][5]
Appearance Liquid[1]

Density 0.8887 g/mL at 25 °C[1][6]
Boiling Point 286.2-296.6 °C[1][6]
Refractive Index n20/D 1.4517[1][3][6]
Purity (Assay) >95-96%][1][3][4]

Storage Temperature 2-8°C[1][6]

Chemical Identifiers:
« InChl Key: UCVPTNNSVPPRRA-UHFFFAOYSA-N[1][3][6]
¢ SMILES: CC(C)N(C(C)C)P(OCC--INVALID-LINK--(C)C)OCC--INVALID-LINK--(C)C[1][3]

¢ Synonyms: iPr2N-P-(OTSE)2, Bis[2-(trimethylsilyl)ethyl] N,N-diisopropylphosphoramidite[6]

Core Applications in Synthesis

The utility of this reagent stems from its function as a phosphitylating agent, enabling the
formation of phosphite triester linkages.

» Oligonucleotide Synthesis: While not a nucleoside phosphoramidite itself, it serves as a
critical building block for introducing phosphate modifications within a DNA or RNA
sequence. It is used in the solid-phase phosphoramidite method, which is the standard for
automated oligonucleotide synthesis.[2][7][8]

e Phosphoric Acid Compounds: It is an indispensable intermediate for creating a diverse array
of phosphoric acid compounds, which are foundational in many areas of organic and
medicinal chemistry.[4]
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» Drug Development: The compound acts as a vital precursor in the multi-step synthesis of
complex molecules and active pharmaceutical ingredients (APIs), supporting the
development of new therapeutic agents.[4]

The Phosphoramidite Method: An Experimental
Workflow

The synthesis of oligonucleotides relies on a robust, cyclical four-step process.[9] Bis(2-
(trimethylsilyl)ethyl) diisopropylphosphoramidite is introduced during the "Coupling" step to
achieve phosphorylation.

1. Detritylation
A

Free 5'-OH exposed

2. Coupling

Phosphite triester forined Phosphite -> Phosphate

3. Capping

Unreacdted 5'-OH plocked

4. Oxidation

Click to download full resolution via product page
Figure 1: The four-step cycle of solid-phase phosphoramidite synthesis.

The logical relationship during the critical coupling step involves the reaction of an activated
phosphoramidite with the free hydroxyl group on the solid support-bound nucleotide chain.
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Figure 2: Core components of the phosphoramidite coupling reaction.

General Experimental Protocol: Phosphitylation

The following is a generalized protocol for using a phosphitylating agent like Bis(2-
(trimethylsilyl)ethyl) diisopropylphosphoramidite in a standard solid-phase oligonucleotide
synthesizer.

Materials and Reagents:

Controlled Pore Glass (CPG) solid support with initial nucleoside attached.

o Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite solution (e.g., 0.1 M in anhydrous
acetonitrile).

» Activator solution (e.g., 0.45 M 5-(Ethylthio)-1H-tetrazole (ETT) in anhydrous acetonitrile).[9]

o Capping Reagents: Cap A (e.g., acetic anhydride/lutidine/THF) and Cap B (e.g., N-
methylimidazole/THF).

o Oxidizer: lodine solution (e.g., 0.02 M Iz in THF/Pyridine/Water).

» Deblocking/Detritylation Agent: Dichloroacetic acid (DCA) or Trichloroacetic acid (TCA) in
dichloromethane.
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e Anhydrous acetonitrile.

Procedure (One Cycle):

o Step 1: Detritylation

o The solid support is washed with anhydrous acetonitrile.

o The detritylation agent is passed through the synthesis column to remove the 5'-
dimethoxytrityl (DMT) protecting group from the support-bound nucleoside.[9] This
exposes the free 5'-hydroxyl group.

o The column is thoroughly washed with anhydrous acetonitrile to remove the acid and the
cleaved DMT cation.

e Step 2: Coupling

o The Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite solution and the activator
solution are simultaneously delivered to the synthesis column.[9]

o The activator protonates the diisopropylamino group of the phosphoramidite, making it
highly reactive.[9]

o The activated phosphorus atom reacts with the free 5'-hydroxyl group on the solid support,
forming a phosphite triester linkage.

o The reaction is allowed to proceed for a specified time (e.g., 2-5 minutes).

e Step 3: Capping

o To prevent unreacted 5'-hydroxyl groups from participating in subsequent cycles, they are
permanently blocked.

o The capping reagents (Cap A and Cap B) are delivered to the column to acetylate any free
5'-hydroxyls.

o The column is washed with acetonitrile.
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e Step 4: Oxidation

o The newly formed phosphite triester is unstable and must be converted to a more stable

phosphate triester.

o The iodine-based oxidizing solution is passed through the column, converting the P(lll)

species to a P(V) species.[9]

o The column is washed again with acetonitrile, completing one full cycle. The process is

then repeated for the next nucleotide addition.

Safety and Handling

Proper handling of Bis(2-(trimethylsilyl)ethyl) diisopropylphosphoramidite is essential due

to its potential hazards.

Hazard Information

Details

Pictogram

GHSO07 (Exclamation Mark)[1][3]

Signal Word

Warning[1][3]

Hazard Statements

H315: Causes skin irritation.[1][3]H319: Causes
serious eye irritation.[1][3]H335: May cause

respiratory irritation.[1][3]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1][3]P280:
Wear protective gloves/eye protection/face
protection.[1][3]P302+P352: IF ON SKIN: Wash
with plenty of water.[1][3]P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

Handling and Storage Recommendations:

» Handling: Always handle in a well-ventilated area, such as a fume hood.[6] Wear suitable

personal protective equipment (PPE), including gloves and safety glasses.[6] Avoid contact
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with skin and eyes and prevent inhalation of vapors.[6][10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, typically
at 2-8°C.[1][6] Keep away from incompatible materials such as water, strong acids, and
oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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